Cas no 2310097-08-4 (4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one)

• Product Name: 4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one
• CAS No: 2310097-08-4
• MF: C₂₂H₃₂N₄O₄
• MW: 416.513885498047
• CID: 5326807
• Update Time: 2025-05-30

4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidine-1-carbonyl)-1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-2-one
• 4-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidine-1-carbonyl]-1-(oxan-4-yl)pyrrolidin-2-one
• 4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one

• Inchi： 1S/C22H32N4O4/c1-15-16(2)23-14-24-21(15)30-13-17-3-7-25(8-4-17)22(28)18-11-20(27)26(12-18)19-5-9-29-10-6-19/h14,17-19H,3-13H2,1-2H3
• InChI Key： NJKOAZLVJKFFMZ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(CC(C(N2CCC(COC3C(C)=C(C)N=CN=3)CC2)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 604
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9

Additional information on 4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one

Introduction to 4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one and Its Significance in Modern Chemical Biology

4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one, identified by the CAS number 2310097-08-4, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This molecule belongs to a class of heterocyclic compounds that are widely studied for their pharmacological properties. The presence of multiple functional groups, including a pyrimidine moiety and a piperidine ring, makes this compound a promising candidate for further investigation in drug discovery and development.

The structural complexity of 4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one arises from its intricate arrangement of atoms, which includes an oxymethyl group linked to a dimethylpyrimidine ring. This configuration suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The compound's ability to engage with these targets may make it useful in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases. The pyrrolidinone scaffold, a key component of 4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one, has been extensively studied for its role in drug design. Pyrrolidinones are known for their ability to interact with proteins and nucleic acids, making them valuable tools in the search for new drugs. The oxan ring in this compound further enhances its potential by providing additional binding sites for biological targets.

One of the most compelling aspects of 4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one is its structural similarity to other molecules that have shown promising results in preclinical studies. For instance, compounds with similar pyrimidine and piperidine moieties have been investigated for their potential in treating neurological disorders, cancer, and inflammatory diseases. The oxymethyl group adds an extra layer of complexity, which may contribute to the compound's ability to exhibit unique pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding interactions between 4-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one and target proteins. These computational studies have provided valuable insights into the compound's mechanism of action and have helped guide experimental efforts.

The synthesis of 4-(4-{(5,6-dimethylpyrimidin-4-yloxy-methyl)piperidine-l-carbonyl}-1-oxy-an-l-pyrrolidino)-2-one (CAS no 2310097_08_04) presents both challenges and opportunities for synthetic chemists. The need to introduce multiple functional groups while maintaining structural integrity requires careful planning and execution. However, the successful synthesis of this compound demonstrates the growing capability of synthetic organic chemistry to produce complex molecules that may have significant biological relevance.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS no 2310097_08_04 will play an increasingly important role in drug discovery. The unique structural features of this molecule make it a versatile tool for investigating various biological processes and may lead to the development of novel treatments for a wide range of diseases. The combination of experimental and computational approaches will be essential in fully understanding the potential applications of this compound.

The future prospects for CAS no 2310097_08_04 are promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. As our understanding of biological systems continues to evolve, compounds like this one will be instrumental in advancing our ability to treat complex diseases effectively.